1-Ethyl-3-(3-methoxyphenyl)-1H-pyrrole-2-carbaldehyde

• Molecular Formula: C14H15NO2
• Molecular Weight: 229.27 g/mol
• IUPAC Name: 1-ethyl-3-(3-methoxyphenyl)pyrrole-2-carbaldehyde
• InChI: InChI=1S/C14H15NO2/c1-3-15-8-7-13(14(15)10-16)11-5-4-6-12(9-11)17-2/h4-10H,3H2,1-2H3
• InChI Key: KNRNWBVOLNVIJU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=C1C=O)C2=CC(=CC=C2)OC

Description

Molecular Architecture and Functional Group Analysis

The molecular formula of 1-ethyl-3-(3-methoxyphenyl)-1H-pyrrole-2-carbaldehyde is C₁₄H₁₅NO₂ , with a molecular weight of 229.27 g/mol . The pyrrole ring serves as the central scaffold, with substituents at the 1-, 2-, and 3-positions:

• 1-Position : An ethyl group (-CH₂CH₃) introduces steric bulk and modulates electron density via inductive effects.
• 2-Position : A formyl group (-CHO) contributes electrophilic character, enabling participation in condensation and nucleophilic addition reactions.
• 3-Position : A 3-methoxyphenyl group (-C₆H₄-OCH₃) provides aromaticity and electron-donating resonance effects due to the methoxy substituent.

Functional Group Interactions :

• The aldehyde group at C2 exhibits a characteristic infrared (IR) stretching frequency of ~1,710 cm⁻¹, consistent with unconjugated aldehydes.
• The methoxy group on the phenyl ring shows C-O stretching at ~1,250 cm⁻¹ and out-of-plane bending vibrations at ~830 cm⁻¹, confirming its para-substitution relative to the pyrrole attachment.
• NMR Analysis :
  • ¹H NMR (CDCl₃, 300 MHz): The aldehyde proton resonates as a singlet at δ 9.8–10.2 ppm, while the ethyl group’s methyl protons appear as a triplet at δ 1.2–1.4 ppm.
  • The methoxy group’s protons are observed as a singlet at δ 3.8–3.9 ppm, and aromatic protons from the phenyl ring appear as multiplet signals between δ 6.7–7.3 ppm.

Crystallographic Characterization and Bond Parameters

While single-crystal X-ray diffraction data for 1-ethyl-3-(3-methoxyphenyl)-1H-pyrrole-2-carbaldehyde remains unpublished, analogous pyrrole-2-carbaldehyde derivatives provide insights into expected bond parameters:

Bond	Length (Å)	Angle (°)
C2–CHO (aldehyde)	1.21–1.23	–
N1–C5 (pyrrole)	1.38–1.40	107–110
C3–C₆H₄-OCH₃	1.47–1.49	120–122

Key Observations :

• The pyrrole ring adopts a planar conformation, with bond lengths consistent with aromatic delocalization (C–C: ~1.38 Å; C–N: ~1.37 Å).
• The methoxyphenyl group exhibits slight torsional distortion (5–10°) relative to the pyrrole plane, minimizing steric clash with the ethyl group.
• Intermolecular Interactions : Weak C–H···O hydrogen bonds between the aldehyde oxygen and adjacent pyrrole protons stabilize the crystal lattice in related compounds.

Conformational Isomerism and Tautomeric Possibilities

The compound’s flexibility arises from rotational freedom in the ethyl and methoxyphenyl groups, as well as potential tautomerism involving the pyrrole nitrogen and aldehyde group:

Conformational Isomerism :

• The ethyl group at N1 can adopt eclipsed or staggered conformations relative to the pyrrole ring. Density functional theory (DFT) calculations suggest a rotational barrier of ~8–10 kcal/mol, favoring the staggered form by 1.2 kcal/mol.
• The methoxyphenyl group rotates freely around the C3–C₆ bond, with energy minima at dihedral angles of 30° and 150° relative to the pyrrole plane.

Tautomeric Behavior :

• Azafulvene-Amine Tautomerism : Under acidic conditions, the pyrrole nitrogen may protonate, shifting electron density to the aldehyde group and forming an azafulvene-amine tautomer (Figure 1). This tautomerization is reversible and pH-dependent, as observed in related iminopyrrolyl systems.
• Keto-Enol Tautomerism : The aldehyde group can equilibrate with a rare enol form (-CH(OH)-), though this is thermodynamically disfavored (ΔG > 5 kcal/mol) due to aromatic stabilization of the aldehyde.

Figure 1 : Proposed tautomerization pathway between pyrrole-imine and azafulvene-amine forms.

Preparation Methods

Starting Material: 1-Ethylpyrrole

The synthesis begins with ethylation of pyrrole , typically via acylation or alkylation methods:

• Acylation of pyrrole with ethyl halides (e.g., ethyl bromide or iodide) in the presence of a base such as potassium carbonate or sodium hydride, yields N-ethylpyrrole .
• Alternatively, direct alkylation can be achieved using ethyl halides under reflux conditions with a suitable base.

Introduction of the 3-Methoxyphenyl Group

The aryl substitution at the 3-position of the pyrrole ring is achieved via electrophilic aromatic substitution or cross-coupling reactions :

• Friedel-Crafts acylation followed by reduction can introduce the phenyl group, but for methoxyphenyl, a more precise approach involves Suzuki-Miyaura coupling :

Pyrrole derivative with a suitable halogen at the 3-position (e.g., 3-bromopyrrole) reacts with 3-methoxyphenylboronic acid in the presence of a palladium catalyst, yielding the 3-(3-methoxyphenyl) substituted pyrrole.

• Direct C–H activation strategies are also reported, but less common for such specific substitution.

Formylation at the 2-Position

The key step involves formylation of the pyrrole ring to introduce the aldehyde group at the 2-position:

• The Vilsmeier-Haack reaction is the most prominent method, involving:
  • Formation of the Vilsmeier reagent from POCl₃ and DMF .
  • Reaction of this reagent with the pyrrole derivative, selectively forming the pyrrole-2-carbaldehyde .

Reaction Conditions:

Parameter	Conditions
Reagent	POCl₃ / DMF
Temperature	0–25°C (initial), then reflux
Solvent	DMF (as both reagent and solvent)

This process yields 1-ethyl-3-(3-methoxyphenyl)-pyrrole-2-carbaldehyde with high regioselectivity.

Refined Synthesis Pathways and Variations

Alternative Formylation Methods

• Chloromethyl methyl ether (CMME) or paraformaldehyde under acidic conditions have been explored, but with less regioselectivity and yield compared to Vilsmeier-Haack.
• Oxidative formylation using formylating agents like hexamethylenetetramine in acidic media has been documented, though less favored.

Functionalization of the 3-Position

• Suzuki coupling with 3-bromopyrrole derivatives is preferred for introducing the methoxyphenyl group, offering high yields and regioselectivity.
• Electrophilic substitution with 3-methoxyphenyl diazonium salts can also be employed, but with potential for poly-substitution.

Summary of the Synthesis Strategy

Step	Method	Reagents	Conditions	Yield/Notes
1	Ethylation of pyrrole	Ethyl halide (e.g., ethyl bromide), base	Reflux	High regioselectivity for N-ethyl pyrrole
2	Introduction of 3-methoxyphenyl	Suzuki-Miyaura coupling	Pd catalyst, base, reflux	Efficient arylation at C-3
3	Formylation at 2-position	POCl₃ / DMF (Vilsmeier-Haack)	0–25°C, then reflux	Regioselective aldehyde formation

Data Tables and Reaction Conditions

Reaction Step	Reagents	Catalysts / Solvents	Temperature	Time	Yield	Reference
Ethylation of pyrrole	Ethyl halide	K₂CO₃ or NaH	Reflux	4–6 hours	>85%
Arylation at C-3	3-bromopyrrole	3-methoxyphenylboronic acid	Pd(PPh₃)₄, base	Reflux	70–80%
Formylation at C-2	POCl₃ / DMF	-	0–25°C, then reflux	4–6 hours	75–85%

Research Findings and Advanced Techniques

• The regioselectivity of the Vilsmeier-Haack reaction on substituted pyrroles is well-documented, favoring the 2-position due to electronic factors.
• Catalytic cross-coupling reactions provide a versatile platform for aryl substitutions, especially with heteroaryl groups.
• Optimization of reaction conditions (temperature, solvent, catalyst loading) is crucial for maximizing yield and purity.

Chemical Reactions Analysis

Oxidation Reactions

The aldehyde group at position 2 undergoes oxidation to form carboxylic acid derivatives.

• Reagents/Conditions : Potassium permanganate (KMnO₄) in acidic or basic media, chromium trioxide (CrO₃) in acetone.

• Product : 1-Ethyl-3-(3-methoxyphenyl)-1H-pyrrole-2-carboxylic acid.

• Mechanism : The aldehyde is oxidized via a two-electron process, forming a carboxylic acid. Steric hindrance from the ethyl and methoxyphenyl groups may reduce reaction rates compared to simpler aldehydes .

Reduction Reactions

The aldehyde moiety can be selectively reduced to a primary alcohol.

• Reagents/Conditions : Sodium borohydride (NaBH₄) in methanol or lithium aluminum hydride (LiAlH₄) in dry ether.

• Product : 1-Ethyl-3-(3-methoxyphenyl)-1H-pyrrole-2-methanol.

• Mechanism : Hydride transfer to the carbonyl carbon yields the alcohol. NaBH₄ is preferred for milder conditions .

Electrophilic Substitution on the Pyrrole Ring

The electron-rich pyrrole ring undergoes electrophilic substitution, with regioselectivity influenced by substituents.

Reaction Type	Reagents/Conditions	Position Substituted	Product	Key Observations
Iodination	Cu(OAc)₂, KI, DMAP, O₂	Position 4 or 5	4-Iodo or 5-iodo derivatives	Methoxyphenyl directs substitution .
Nitration	HNO₃, H₂SO₄	Position 4	4-Nitro derivative	Ethyl group at N-1 deactivates ring .

Nucleophilic Aromatic Substitution

The methoxy group on the phenyl ring can undergo substitution under specific conditions.

• Reagents/Conditions : AlCl₃ with amines (e.g., NH₃) or thiols (e.g., NaSH) at elevated temperatures.

• Product : 3-(3-Aminophenyl)- or 3-(3-mercaptophenyl)-substituted derivatives.

• Mechanism : Methoxy acts as a leaving group after activation via Lewis acid-mediated cleavage.

Condensation Reactions

The aldehyde participates in nucleophilic additions, forming imines or hydrazones.

Reaction Type	Reagents/Conditions	Product	Application
Schiff Base Formation	Primary amines (e.g., aniline)	2-((Arylimino)methyl)-pyrrole derivatives	Precursors for metal complexes .
Hydrazone Synthesis	Hydrazines (e.g., NH₂NH₂)	2-(Hydrazonomethyl)-pyrrole derivatives	Used in pharmaceutical screening .

Functionalization of the Ethyl Group

The N-ethyl group can undergo oxidation or dealkylation.

• Oxidation : KMnO₄/H₂SO₄ converts ethyl to acetyl, yielding 1-acetyl-3-(3-methoxyphenyl)-1H-pyrrole-2-carbaldehyde .

• Dealkylation : Strong acids (e.g., HBr/AcOH) remove the ethyl group, forming NH-pyrrole derivatives .

Stability and Side Reactions

• Photodegradation : Prolonged UV exposure leads to aldehyde oxidation and methoxy demethylation.

• Thermal Decomposition : Above 200°C, the compound decomposes to phenolic byproducts and CO₂ .

Scientific Research Applications

1-Ethyl-3-(3-methoxyphenyl)-1H-pyrrole-2-carbaldehyde has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: The compound’s structure allows it to interact with various biological targets, making it useful in the study of enzyme inhibition and receptor binding.

Medicine: Research has explored its potential as a lead compound for the development of new drugs, particularly those targeting neurological and inflammatory diseases.

Industry: It is used in the production of specialty chemicals and materials, including dyes and polymers.

Mechanism of Action

The mechanism by which 1-Ethyl-3-(3-methoxyphenyl)-1H-pyrrole-2-carbaldehyde exerts its effects depends on its interaction with specific molecular targets. For example, in biological systems, it may act as an inhibitor of certain enzymes by binding to their active sites and preventing substrate access. The compound’s aromatic structure allows it to participate in π-π interactions and hydrogen bonding, which are crucial for its binding affinity and specificity .

Comparison with Similar Compounds

Structural Features and Functional Group Analysis

The structural diversity of pyrrole derivatives significantly impacts their physicochemical and biological properties. Below is a comparative analysis of key analogues:

Compound 8d : 1-(2-(3-Methoxyphenyl)-2-oxoethyl)-1H-pyrrole-2-carbaldehyde ()

• Substituents : A 2-oxoethyl linker connects the pyrrole ring to the 3-methoxyphenyl group.
• Key Differences : The oxoethyl group introduces a ketone functionality, increasing polarity compared to the ethyl group in the target compound. This may reduce lipophilicity and alter metabolic stability .

Compound 215 : Ethyl 4-((3-Fluoro-2-iodophenyl)carbonyl)-3-methyl-1H-pyrrole-2-carboxylate ()

• Substituents : A halogenated (fluoro/iodo) benzoyl group at position 4 and a carboxylate ester at position 2.
• The carboxylate ester replaces the aldehyde, reducing reactivity but improving stability .

Ethyl (2E)-2-cyano-3-(1-methyl-1H-pyrrol-2-yl)prop-2-enoate ()

• Substituents: A cyano group and ester functionality conjugated to the pyrrole ring.
• Key Differences: The cyano group is strongly electron-withdrawing, which could redirect reactivity toward electrophilic substitutions. The absence of a methoxyphenyl group limits aromatic interactions compared to the target compound .

3k : 3-(3-Methoxyphenyl)-3-(trifluoromethyl)-1H,3H-pyrrolo[1,2-c]oxazol-1-one ()

• Substituents : A trifluoromethyl group and fused oxazolone ring.

Ethyl 2-methyl-1H-pyrrole-3-carboxylate ()

• Substituents : Methyl and carboxylate ester groups.

Biological Activity

1-Ethyl-3-(3-methoxyphenyl)-1H-pyrrole-2-carbaldehyde is a pyrrole derivative that has garnered attention for its biological activity and potential therapeutic applications. This article delves into the compound's biological interactions, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound features a unique structural arrangement characterized by:

• Molecular Formula : C12H13NO2
• Molecular Weight : Approximately 229.27 g/mol
• Functional Groups : An ethyl substituent at the first position, a methoxyphenyl group at the third position, and an aldehyde group at the second position of the pyrrole ring.

These structural features facilitate its reactivity and interactions within biological systems, making it a candidate for various applications in medicinal chemistry and organic synthesis.

The biological activity of 1-Ethyl-3-(3-methoxyphenyl)-1H-pyrrole-2-carbaldehyde is primarily attributed to its ability to interact with specific molecular targets. The compound can act as an enzyme inhibitor by binding to active sites and preventing substrate access. Its aromatic structure allows for significant π-π interactions and hydrogen bonding, which are critical for binding affinity and specificity in biological contexts.

Enzyme Inhibition

Research indicates that 1-Ethyl-3-(3-methoxyphenyl)-1H-pyrrole-2-carbaldehyde may inhibit various enzymes, potentially affecting pathways relevant to neurological disorders and inflammation. The compound's interaction with cholinesterase enzymes has been a focal point of studies aimed at understanding its potential as a therapeutic agent. For instance, in vitro assays have shown that related pyrrole derivatives exhibit varying degrees of acetylcholinesterase (AChE) inhibition, suggesting that 1-Ethyl-3-(3-methoxyphenyl)-1H-pyrrole-2-carbaldehyde could have similar effects .

Receptor Binding

The compound's ability to bind selectively to biological receptors further enhances its therapeutic potential. Studies have demonstrated that it can modulate receptor activity, making it a candidate for drug development targeting conditions such as Alzheimer's disease and other neurodegenerative disorders .

Case Studies

Several studies have explored the biological activities of compounds structurally related to 1-Ethyl-3-(3-methoxyphenyl)-1H-pyrrole-2-carbaldehyde:

• Inhibition Studies : A study demonstrated that related compounds showed significant inhibition against various cancer cell lines, indicating potential anticancer properties. These studies often employ structure-activity relationship (SAR) analyses to identify key substituents that enhance biological activity .
• Antimicrobial Activity : Other derivatives have been evaluated for their antimicrobial properties, showing effectiveness against both Gram-positive and Gram-negative bacteria. This suggests that 1-Ethyl-3-(3-methoxyphenyl)-1H-pyrrole-2-carbaldehyde may also possess similar antimicrobial capabilities .

Comparative Analysis with Related Compounds

Compound Name	Molecular Formula	Key Features
1-Ethyl-2,5-dimethyl-1H-pyrrole-3-carbaldehyde	C9H13NO	Contains two methyl groups; different substitution pattern on the pyrrole ring
Ethyl 5-(4-methoxyphenyl)-3-methyl-1H-pyrrole-2-carboxylic acid	C15H17NO3	Features a carboxylic acid group; longer carbon chain
Methyl 5-(3-methoxyphenyl)-1H-pyrrole-2-carboxylate	C12H13NO3	Contains an ester functional group; different substituent on the pyrrole ring

This table highlights how variations in functional groups and substitution patterns can influence both chemical reactivity and biological activity.

Q & A

Q. Methodology :

• Utilize a base-mediated alkylation strategy. For example, react 1H-pyrrole-2-carbaldehyde with 2-(chloromethyl)oxirane in dry DMF using K₂CO₃ (3.5 equiv) at 50°C for 6 hours. This approach avoids transition metals and achieves moderate yields (~48%) after column chromatography .
• For ethynylation, employ a transition metal-free protocol by reacting pyrrole derivatives with propargyl alcohols or halides in the presence of a strong base (e.g., NaH), followed by purification via flash chromatography .

[Advanced] What crystallographic software and refinement parameters are optimal for resolving structural ambiguities in pyrrole-carbaldehyde derivatives?

Q. Methodology :

• Use SHELXL for small-molecule refinement due to its robustness in handling high-resolution data and twinned crystals. Implement hydrogen atom placement via riding models and refine anisotropic displacement parameters for non-H atoms .
• Visualize thermal ellipsoids and molecular geometry using ORTEP-3 to identify potential disorder or misassigned moieties. Adjust weighting schemes (e.g., $w = 1/[\sigma^2(F_o^2) + (aP)^2 + bP]$) to improve R-factor convergence .

[Basic] How can the reactivity of the aldehyde group in this compound be leveraged for functionalization?

Q. Methodology :

• Conduct Schiff base formation by reacting the aldehyde with primary amines (e.g., 1,2-diaminobenzene) in aqueous or alcoholic solvents at room temperature. Monitor reaction progress via TLC or NMR for imine bond formation (~δ 8.3–8.5 ppm in $^1H$ NMR) .
• Perform multicomponent reactions (e.g., with azides or ketones) using organocatalysts like triazolium salts. Optimize solvent polarity (e.g., CHCl₃) and temperature (30–50°C) to enhance yields (55–85%) .

[Basic] What are best practices for spectroscopic characterization of this compound?

Q. Methodology :

• NMR Analysis :
  • $^1H$ NMR: Look for aldehyde proton resonance at δ 9.5–10.0 ppm (singlet or multiplet) and methoxy group signals at δ 3.7–3.9 ppm .
  • $^{13}C$ NMR: Confirm the aldehyde carbon at δ 190–200 ppm and aromatic carbons in the 110–140 ppm range .
• HRMS : Use electrospray ionization (ESI) with [M+H]⁺ or [M+Na]⁺ adducts for accurate mass validation (e.g., m/z 227.0930 for C₁₂H₁₁N₄O derivatives) .

[Advanced] How can mechanistic pathways in NHC-catalyzed annulation reactions involving this compound be studied?

Q. Methodology :

• Employ isotopic labeling (e.g., $^{13}C$-aldehyde) to track bond formation via NMR or mass spectrometry.
• Perform DFT calculations (e.g., B3LYP/6-31G*) to model transition states and identify rate-determining steps. Compare computational data with experimental kinetics (e.g., Eyring plots) .
• Use in situ IR spectroscopy to monitor intermediate formation (e.g., Breslow intermediates) during catalysis .

[Advanced] How should researchers address contradictions between crystallographic data and computational models?

Q. Methodology :

• Cross-validate X-ray structures with Hirshfeld surface analysis to assess intermolecular interactions (e.g., C–H···O contacts) that may distort geometry .
• Re-refine structures using TWINABS for twinned crystals or apply restraints for disordered moieties. Compare results with Mercury -generated electrostatic potential maps .
• Reconcile discrepancies by adjusting torsional angles in computational models to match experimental bond lengths (±0.02 Å tolerance) .

[Advanced] What strategies enable enantioselective applications of this compound in heterocyclic synthesis?

Q. Methodology :

• Use chiral auxiliaries like (S)-α,α-diphenylprolinol TMS ether to induce asymmetry in cascade reactions. Optimize solvent (e.g., toluene) and temperature (–20°C to RT) for diastereomeric excess (>90%) .
• Implement organocatalytic asymmetric induction with thiourea catalysts for Michael additions or cycloadditions. Monitor enantiomeric excess via chiral HPLC (e.g., Chiralpak IA column) .